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Compound of Interest

Oxan-4-ylmethyl!
Compound Name:
methanesulfonate

Cat. No.: B1283426

Technical Guide: Oxan-4-ylmethyl
Methanesulfonate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available data on the solubility
and stability of Oxan-4-yImethyl methanesulfonate, a key intermediate in the synthesis of
various pharmaceutical compounds. Due to the limited availability of quantitative public data,
this guide synthesizes information from chemical supplier safety data sheets, patents, and
chemical databases to offer a qualitative and predictive understanding of the compound's
properties.

Physicochemical Properties

Oxan-4-ylmethyl methanesulfonate is a solid compound at room temperature. While
extensive experimental data is not publicly available, predicted values and information from
various sources are summarized below.
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Property Data Source(s)

Oxan-4-ylmethyl
) methanesulfonate, Tetrahydro-
Chemical Names N/A
2H-pyran-4-ylmethyl

methanesulfonate

CAS Number 132291-95-3 [1]
Molecular Formula C7H1404S N/A
Molecular Weight 194.25 g/mol N/A
Physical State Solid [2]
Melting Point Not Available [2]
Boiling Point Not Available [2]
Density Not Available [2]
n-octanol/water Partition

Coefficient Not Available [2]
Solubility in water Not Available [2]

Solubility Profile

Quantitative solubility data for Oxan-4-ylmethyl methanesulfonate in common laboratory
solvents is not readily available in published literature. However, qualitative inferences can be
drawn from its use in chemical synthesis, as described in various patents. The compound is
frequently used in reactions involving organic solvents, suggesting at least moderate solubility
in such media.

For instance, in typical synthetic procedures, the related compound (tetrahydro-2H-pyran-4-
yl)methanol is reacted with methanesulfonyl chloride in the presence of a base in a solvent like
dichloromethane (DCM). The resulting Oxan-4-ylmethyl methanesulfonate is then worked up
using aqueous solutions, indicating poor solubility in water.

Inferred Solubility:
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e Soluble in: Dichloromethane (DCM) and likely other chlorinated solvents.

o Likely soluble in: Aprotic polar solvents such as Tetrahydrofuran (THF) and Ethyl Acetate
(EtOAC).

o Poorly soluble/Insoluble in: Water and aqueous solutions.

Stability and Handling

Oxan-4-ylmethyl methanesulfonate is generally considered stable under standard laboratory

conditions.
Aspect Information Source(s)
Product is considered stable
Chemical Stability and hazardous polymerization [2]

will not occur.

Store in a cool, dry, well-
N ventilated area away from
Storage Conditions ) ] [2]
incompatible substances.

Keep containers tightly closed.

) ) Strong oxidizing agents, strong
Incompatible Materials ) [2]
acids, and strong bases.

Under fire conditions, may
B produce carbon monoxide,

Hazardous Decomposition o [2]
carbon dioxide, and sulfur

oxides.

Experimental Protocols

While specific protocols for the quantitative determination of solubility and stability of Oxan-4-
ylmethyl methanesulfonate are not available, a representative synthetic protocol highlights its
handling and solubility characteristics.

Synthesis of Oxan-4-ylmethyl methanesulfonate
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This protocol describes a common method for the preparation of Oxan-4-ylmethyl
methanesulfonate from (tetrahydro-2H-pyran-4-yl)methanol.

Materials:

e (Tetrahydro-2H-pyran-4-yl)methanol

e Dichloromethane (DCM)

o Triethylamine (or other suitable base)

o Methanesulfonyl chloride

e Deionized water

e Brine (saturated agueous sodium chloride solution)
e Anhydrous magnesium sulfate or sodium sulfate

o Standard laboratory glassware and magnetic stirrer

Procedure:

Dissolve (tetrahydro-2H-pyran-4-yl)methanol and triethylamine in dichloromethane in a
round-bottom flask equipped with a magnetic stir bar.

e Cool the reaction mixture to 0 °C using an ice bath.

e Slowly add methanesulfonyl chloride to the stirred solution, maintaining the temperature at O
°C.

 Allow the reaction mixture to warm to room temperature and stir for several hours until the
reaction is complete (monitored by TLC or LC-MS).

e Quench the reaction by adding deionized water.
o Transfer the mixture to a separatory funnel and separate the organic layer.

e Wash the organic layer sequentially with deionized water and brine.
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¢ Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

« Filter the drying agent and concentrate the filtrate under reduced pressure to yield Oxan-4-
ylmethyl methanesulfonate.

Visualizations

The following diagrams illustrate the synthesis workflow and the stability profile of Oxan-4-

ylmethyl methanesulfonate.

Reactants

(Tetrahydro-2H-pyran-4-yl)methanol
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Caption: Synthesis workflow for Oxan-4-ylmethyl methanesulfonate.
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Caption: Stability and incompatibility profile of Oxan-4-ylmethyl methanesulfonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© - Google Patents

[patents.google.com]

e 2. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

« To cite this document: BenchChem. ['Oxan-4-ylmethyl methanesulfonate" solubility and
stability data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1283426#oxan-4-ylmethyl-methanesulfonate-
solubility-and-stability-datal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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